Cas no 1581764-45-5 (N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carboxamide hydrochloride)

• Product Name: N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carboxamide hydrochloride
• CAS No: 1581764-45-5
• MF: C₁₆H₁₉ClN₄OS
• MW: 350.866260766983
• MDL: MFCD32679896
• CID: 5673099
• PubChem ID: 119528641
• Update Time: 2025-10-31

N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Amino-2-phenylethyl)-1,3-dimethylthieno[2,3-c]pyrazole-5-carboxamide;hydrochloride
• AKOS025726837
• 1581764-45-5
• EN300-26675425
• N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide hydrochloride
• N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carboxamide hydrochloride

• MDL： MFCD32679896
• Inchi： 1S/C16H18N4OS.ClH/c1-10-12-8-14(22-16(12)20(2)19-10)15(21)18-9-13(17)11-6-4-3-5-7-11;/h3-8,13H,9,17H2,1-2H3,(H,18,21);1H
• InChI Key： AIICKCDSQMOZAN-UHFFFAOYSA-N
• SMILES： Cl.S1C(C(NCC(C2C=CC=CC=2)N)=O)=CC2C(C)=NN(C)C1=2

Computed Properties

• Exact Mass: 350.0968101g/mol
• Monoisotopic Mass: 350.0968101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carboxamide hydrochloride

Introduction to N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide hydrochloride (CAS No. 1581764-45-5)

N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide hydrochloride, identified by its CAS number 1581764-45-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of functional groups such as the amino group, the carboxamide moiety, and the thienopyrazole core makes this compound a promising candidate for further investigation in drug discovery and development.

The thienopyrazole scaffold is particularly noteworthy as it combines the structural features of both thiophene and pyrazole rings, which are known for their broad spectrum of biological activities. These include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide hydrochloride, particularly the 1,3-dimethyl substituents and the 2-amino-2-phenylethyl side chain, contributes to its unique chemical and biological properties. This compound has been studied for its potential interactions with various biological targets, which may lead to novel therapeutic applications.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting enzymes and receptors involved in cancer progression. Thienopyrazole derivatives have shown promise in this area due to their ability to modulate key signaling pathways. For instance, studies have indicated that compounds with a similar structural motif can inhibit kinases and other enzymes that are overexpressed in tumor cells. The N-(2-amino-2-phenylethyl) group in N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide hydrochloride may play a crucial role in binding to these targets, thereby modulating their activity.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies. This form is particularly important for pharmacokinetic studies, where the compound's absorption, distribution, metabolism, and excretion (ADME) properties need to be thoroughly evaluated. The solubility profile also influences the choice of administration route in clinical trials, which is a critical factor in drug development.

Recent research has highlighted the importance of structure-activity relationships (SAR) in designing effective drug candidates. The modifications introduced in N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide hydrochloride, such as the introduction of the amino and methyl groups, have been strategically designed to optimize its binding affinity and selectivity. These modifications have been guided by computational modeling and experimental data from related compounds. Such an approach ensures that the compound not only demonstrates potent activity but also exhibits minimal off-target effects.

The synthesis of N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide hydrochloride) involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and optimized synthetic routes is essential to ensure the quality and yield of the final product. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating their use in downstream applications.

In addition to its potential therapeutic applications, N-(2-amino-2-phenylethyl)-1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide hydrochloride strong>) has been explored for its role as a chemical probe in understanding biological mechanisms. By studying its interactions with various targets, researchers can gain insights into disease pathways and develop new strategies for intervention. This compound's ability to modulate key enzymes and receptors makes it a valuable tool for investigating cellular processes related to health and disease.

The future directions for research on N-(< strong > 1581764 -45 -5 strong >) include further exploration of its pharmacological properties and potential clinical applications. Preclinical studies are necessary to evaluate its safety profile and efficacy before moving into human trials. These studies will provide critical data on dosing regimens, potential side effects, and overall therapeutic benefit. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the translation of laboratory findings into clinical practice.

The development of novel drugs is a complex process that requires interdisciplinary collaboration across chemistry، biology، pharmacology，and medicine。 N-(< strong > 1581764 -45 -5 strong >) represents an example of how advances in chemical synthesis can lead to new therapeutic opportunities。 Its unique structural features make it a promising candidate for further investigation，and ongoing research efforts are expected to yield valuable insights into its potential applications。